Cas no 28694-40-8 (1,6-Naphthyridine-5-carbonitrile)

• Product Name: 1,6-Naphthyridine-5-carbonitrile
• CAS No: 28694-40-8
• MF: C₉H₅N₃
• MW: 155.156100988388
• MDL: MFCD06762717
• CID: 1110374
• PubChem ID: 12549438
• Update Time: 2025-05-22

1,6-Naphthyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridine-5-carbonitrile
• AKOS000270389
• 28694-40-8
• A912544
• MFCD06762717
• 5-cyano-1,6-naphthyridine
• D84765
• AB90019
• CS-0318212

• MDL： MFCD06762717
• Inchi： 1S/C9H5N3/c10-6-9-7-2-1-4-11-8(7)3-5-12-9/h1-5H
• InChI Key： MAFYIHVFQQCKHY-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C(C#N)=NC=CC=12

Computed Properties

• Exact Mass: 155.048347172g/mol
• Monoisotopic Mass: 155.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1,6-Naphthyridine-5-carbonitrile

Comprehensive Overview of 1,6-Naphthyridine-5-carbonitrile (CAS No. 28694-40-8): Properties, Applications, and Innovations

1,6-Naphthyridine-5-carbonitrile (CAS No. 28694-40-8) is a heterocyclic organic compound featuring a naphthyridine core substituted with a cyano group at the 5-position. This structure endows it with unique electronic and steric properties, making it a valuable intermediate in pharmaceutical, agrochemical, and material science research. The compound's molecular formula is C₉H₅N₃, and its molecular weight is 155.16 g/mol. Its high purity and thermal stability have garnered attention in recent years, particularly in the development of fluorescence probes and catalysts for cross-coupling reactions.

In the pharmaceutical sector, 1,6-Naphthyridine-5-carbonitrile serves as a key building block for synthesizing bioactive molecules. Researchers have explored its derivatives for potential antiviral, anticancer, and anti-inflammatory activities. For instance, its structural analogs are being investigated as kinase inhibitors, a hot topic in targeted cancer therapy. The compound's electron-deficient nature also makes it suitable for designing organic semiconductors, aligning with the growing demand for flexible electronics and OLED materials.

Recent advancements in green chemistry have highlighted the compound's role in sustainable synthesis. Methods such as microwave-assisted reactions and catalytic C-H activation have been employed to optimize its production, reducing waste and energy consumption. These innovations address the increasing focus on environmentally friendly processes in chemical manufacturing, a trend frequently searched in academic and industrial forums.

The spectroscopic properties of 1,6-Naphthyridine-5-carbonitrile, including its UV-Vis absorption and fluorescence emission, have been extensively studied. These characteristics are critical for applications in sensor development and bioimaging, areas gaining traction due to advancements in diagnostic technologies. Users often search for "naphthyridine-based sensors" or "cyanide detection methods," reflecting the compound's relevance in analytical chemistry.

From a commercial perspective, the global market for specialty chemicals like 1,6-Naphthyridine-5-carbonitrile is expanding, driven by demand from biotech and nanotechnology sectors. Suppliers emphasize batch-to-batch consistency and scalability, addressing common queries about "bulk availability" and "custom synthesis." Regulatory compliance, such as REACH and GMP standards, is another frequently discussed topic, ensuring safe handling and application.

In summary, 1,6-Naphthyridine-5-carbonitrile (CAS No. 28694-40-8) exemplifies the intersection of fundamental research and industrial innovation. Its versatility across multiple disciplines—coupled with emerging trends like green synthesis and precision medicine—positions it as a compound of enduring scientific and commercial interest.